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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B15552604

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Disperse Orange 30. The following
procedural guidance covers the necessary personal protective equipment (PPE), safe handling
protocols, and emergency plans to ensure a safe laboratory environment.

Chemical and Safety Data

The following table summarizes key quantitative data and safety recommendations for
Disperse Orange 30.
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Parameter

Value | Recommendation

Source(s)

Chemical Formula

C19H17CI2Ns504

[1]

Molecular Weight

450.275 g/mol

[1]

Appearance

Dark red powder

[2]

Primary Hazards

Irritating to eyes, respiratory
system, and skin.[3] May
cause skin sensitization.[3]
Combustible solid; dust may
form an explosive mixture with
air.[3]

Occupational Exposure Limits

As "Particulates not otherwise

regulated, Respirable fraction":

5 mg/m3 (TWA) in various US
states (CA, TN, WY, MI).

[3]

As "Particles (Insoluble or
Poorly Soluble) [NOS]
Inhalable particles": 10 mg/m3
(TWA) in Prince Edward

Island, Canada.

[3]

Glove Protection (EN 374)

Brief Contact: Protection class
3 or higher (>60 minutes
breakthrough time).

[3]

Prolonged/Repeated Contact:
Protection class 5 or higher
(>240 minutes breakthrough

time).

[3]

Procedural Guidance for Handling Disperse Orange

30

Adherence to the following step-by-step protocols is crucial for minimizing risk and ensuring

safe handling of this chemical.
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Required Personal Protective Equipment (PPE)

Before handling Disperse Orange 30, ensure the following PPE is worn:
o Eye Protection: Wear safety glasses with side shields or chemical goggles.[3]

e Hand Protection: Wear impervious gloves. The choice of glove should be based on the
duration of contact. For prolonged or frequently repeated contact, a glove with a protection
class of 5 or higher (breakthrough time >240 minutes) is recommended. For brief contact, a
protection class of 3 or higher (>60 minutes) is suitable.[3] Always wash hands thoroughly
after removing gloves.[3]

o Respiratory Protection: Use a NIOSH-approved dust respirator, especially when handling
large quantities or when dust formation is likely.[1][2]

o Body Protection: Wear suitable protective clothing to prevent skin contact.[2] Launder
contaminated clothing before reuse.[4]

Safe Handling Protocol

Follow these steps to ensure safe handling during laboratory operations:

o Ventilation: Always handle Disperse Orange 30 in a well-ventilated area. Use local exhaust
ventilation where dust may be generated.[1][5]

e Avoid Contact: Avoid all personal contact with the substance, including inhalation of dust and
contact with skin and eyes.[3][4]

e Prevent Dust Formation: Use procedures that minimize the generation of dust.[3] Avoid
grinding or other operations that could create fine dust clouds, which can be an explosion
hazard.[3]

o Electrostatic Discharge: For equipment used in handling the powder (e.g., dust collectors,
mills), ensure it is properly bonded and grounded to prevent the build-up of electrostatic
charge.[4]

e Hygiene: Do not eat, drink, or smoke in the work area.[4][5] Wash hands thoroughly after
handling.[5]
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» Storage: Store the chemical in its original, clearly labeled, and tightly sealed polyethylene or
polypropylene container.[3] Keep away from strong oxidizing agents, as contamination may
result in ignition.[3][4]

Emergency Spill Response Protocol
Immediate and correct response to a spill is critical.

Assess and Secure: Immediately clean up minor spills to prevent dust from becoming
airborne.[3]

Use PPE: Wear protective clothing, gloves, safety glasses, and a dust respirator during
cleanup.[3]

Clean Up: Use dry clean-up procedures. Do not use methods that generate dust.[3] Gently
sweep or vacuum the spilled material.[3]

Contain: Place the collected material into a suitable, labeled container for disposal.[4]

Alert and Evacuate: Immediately alert personnel in the area and contact emergency
responders.[3] Evacuate the area to a safe location.[1]

Use Advanced PPE: Responders must wear a self-contained breathing apparatus (SCBA) in
addition to full protective clothing and gloves.[1][3]

Containment: Prevent the spilled material from entering drains or waterways.[4]

Collection: Recover the product wherever possible. Use dry clean-up procedures to collect
the material and place it in sealed containers for disposal.[6]

Disposal Plan

All waste containing Disperse Orange 30 must be treated as hazardous waste.
e Regulations: Handle all waste in accordance with local, state, and federal regulations.[3]

o Containerization: Place waste material in suitable, sealed, and clearly labeled containers for
disposal.[1]
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e Wash Water: Do not allow wash water from cleaning equipment or the spill site to enter
drains.[3] Collect all contaminated wash water for proper treatment and disposal.[3]

o Consult Authority: Consult with your institution's Environmental Health & Safety (EHS) staff
or a licensed Waste Management Authority for proper disposal procedures.[3]

Experimental Workflow: Spill Response

The following diagram illustrates the logical workflow for responding to a chemical spill
involving Disperse Orange 30.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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